(E)-2-cyano-2-(3-(4-fluorophenyl)-5-methyl-4-oxothiazolidin-2-ylidene)-N-phenethylacetamide

• IUPAC Name: (2E)-2-cyano-2-[3-(4-fluorophenyl)-5-methyl-4-oxo-1,3-thiazolidin-2-ylidene]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C21H18FN3O2S/c1-14-20(27)25(17-9-7-16(22)8-10-17)21(28-14)18(13-23)19(26)24-12-11-15-5-3-2-4-6-15/h2-10,14H,11-12H2,1H3,(H,24,26)/b21-18+
• InChI Key: ILWZOZIUBKAEMX-DYTRJAOYSA-N
• Canonical SMILES: CC1C(=O)N(C(=C(C#N)C(=O)NCCC2=CC=CC=C2)S1)C3=CC=C(C=C3)F
• Isomeric SMILES: CC1C(=O)N(/C(=C(/C#N)\C(=O)NCCC2=CC=CC=C2)/S1)C3=CC=C(C=C3)F
• Molecular Formula: C21H18FN3O2S
• Molecular Weight: 395.5 g/mol

Description

(E)-2-cyano-2-(3-(4-fluorophenyl)-5-methyl-4-oxothiazolidin-2-ylidene)-N-phenethylacetamide is a useful research compound. Its molecular formula is C21H18FN3O2S and its molecular weight is 395.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

(E)-2-cyano-2-(3-(4-fluorophenyl)-5-methyl-4-oxothiazolidin-2-ylidene)-N-phenethylacetamide and its derivatives have been the subject of scientific research due to their potential in cancer treatment. The anticancer activity of 2-cyano-2-(4-oxo-3-phenylthiazolidin-2-ylidene)-N-arylacetamides has been explored, highlighting their significant potential. A study demonstrated that certain derivatives selectively inhibited the growth of cell lines associated with central nervous system, kidney, and breast cancers, revealing the compound's therapeutic potential in these domains Kryshchyshyn-Dylevych, 2020.

Antimicrobial and Anti-inflammatory Properties

In addition to anticancer properties, certain derivatives exhibit promising antimicrobial and anti-inflammatory activities. For example, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have shown significant anti-inflammatory activity Sunder & Maleraju, 2013. The antimicrobial potential of these compounds against a range of bacterial and fungal strains has also been documented, with certain derivatives showing remarkable in vitro antimicrobial potency Desai et al., 2013.

QSAR Studies and Drug Design

Quantitative Structure-Activity Relationship (QSAR) studies have also been conducted on derivatives of this compound to understand the correlation between the chemical structure and biological activity. This approach is fundamental in drug design and development, offering insights into the optimization of the compound's therapeutic potential George, 2012.

Mechanism of Action

Target of Action

Similar compounds have been found to target the fmn riboswitch , a novel drug target for the design of new antibiotics .

Mode of Action

It is suggested that uncharged ligands like this compound take advantage of π–π stacking interactions with the fmn riboswitch .

Biochemical Pathways

Similar compounds have been found to interact with the fmn riboswitch, which is involved in the regulation of gene expression in response to changes in metabolite concentrations .

Result of Action

Similar compounds have been found to be active against clostridium difficile infection in mice .

Action Environment

Environmental factors such as temperature and light intensity can influence the action, efficacy, and stability of similar compounds . For instance, high temperature has been found to increase the absorption of similar compounds, while low temperature decreases total translocation and translocation efficiency . Low light intensity tends to reduce the efficiency of basipetal translocation of similar compounds .